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Compound of Interest

Compound Name: NVS-PAK1-1

Cat. No.: B10774912

This document provides crucial safety and logistical information for the proper disposal of NVS-
PAK1-1, a potent and selective allosteric p21-activated kinase 1 (PAK1) inhibitor. The following
procedures are designed for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of this compound, thereby minimizing environmental
impact and maintaining laboratory safety.

NVS-PAK1-1: Key Data Summary

For easy reference, the following table summarizes essential quantitative data for NVS-PAK1-
1.

Property Value
Molecular Weight 479.93 g/mol
Formula C23H2s5CIFsNsO
CAS Number 1783816-74-9
ICso (PAK1) 5nM

Storage Temperature -20°C

Procedural Guidance for Disposal
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The proper disposal of NVS-PAK1-1 is critical due to its potential hazards. The compound is
classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects[1].
Therefore, it must be treated as hazardous chemical waste. The following step-by-step protocol
outlines the recommended disposal procedure.

Experimental Protocol: Disposal of NVS-PAK1-1

Objective: To safely dispose of NVS-PAK1-1 in solid form and in solutions, as well as
contaminated labware, in compliance with standard laboratory safety and environmental
regulations.

Materials:

NVS-PAK1-1 waste (solid or in solution)

» Designated hazardous waste container (leak-proof, with a secure lid, clearly labeled for
cytotoxic/hazardous chemical waste)

o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat
e Chemical fume hood
e Waste labels (e.g., "Hazardous Waste," "Cytotoxic")
o Absorbent material (for spills)
Procedure:
» Risk Assessment and Preparation:
o Before handling, review the Safety Data Sheet (SDS) for NVS-PAK1-1.

o Conduct all disposal procedures within a certified chemical fume hood to avoid inhalation
of any dust or aerosols.

o Ensure all necessary PPE is worn correctly.

e Segregation of Waste:
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o NVS-PAK1-1 waste must be segregated from general laboratory waste.

o Do not mix with other incompatible waste streams.

» Disposal of Solid NVS-PAK1-1:

o Carefully transfer any unused or waste solid NVS-PAK1-1 into a designated hazardous
waste container.

o Avoid generating dust. If necessary, moisten the solid with a small amount of a suitable
solvent (e.g., the solvent it was last used with) to prevent airborne particles.

o Disposal of NVS-PAK1-1 Solutions:

o Collect all solutions containing NVS-PAK1-1 in a sealable, chemical-resistant waste
container.

o Do not dispose of NVS-PAK1-1 solutions down the drain, as it is very toxic to aquatic
life[1].

o Disposal of Contaminated Labware:

o Disposable items such as pipette tips, gloves, and bench paper that have come into
contact with NVS-PAK1-1 should be placed in a designated, sealed bag or container for
cytotoxic waste[1][2].

o Non-disposable glassware should be decontaminated by rinsing with a suitable solvent,
and the rinsate collected as hazardous waste.

e Labeling and Storage of Waste:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "NVS-PAK1-1," and the appropriate hazard symbols (e.g., "Toxic," "Harmful,"
"Environmentally Hazardous").

o Store the sealed waste container in a designated, secure area away from incompatible
materials until it is collected by a certified waste disposal service.
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o Waste Collection:

o Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor. Disposal
via high-temperature incineration is the recommended method for cytotoxic waste[3].

Visualizing the Disposal Workflow

To further clarify the proper disposal procedure for NVS-PAK1-1, the following diagram
illustrates the decision-making process and necessary steps.
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Caption: Disposal workflow for NVS-PAK1-1 from generation to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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